3-Methoxy-7-methyl-1-nitro-10H-phenothiazine

• CAS No.: 74834-94-9
• Molecular Formula: C14H12N2O3S
• Molecular Weight: 288.32 g/mol
• IUPAC Name: 3-methoxy-7-methyl-1-nitro-10H-phenothiazine
• InChI: InChI=1S/C14H12N2O3S/c1-8-3-4-10-12(5-8)20-13-7-9(19-2)6-11(16(17)18)14(13)15-10/h3-7,15H,1-2H3
• InChI Key: SLZLPDIHSFUHJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C(C=C(C=C3S2)OC)[N+](=O)[O-]

Description

3-Methoxy-7-methyl-1-nitro-10H-phenothiazine is a derivative of phenothiazine, a heterocyclic compound containing sulfur and nitrogen. Phenothiazine derivatives are known for their diverse applications in various fields, including medicine, chemistry, and industry, due to their unique chemical and physical properties .

Preparation Methods

The synthesis of 3-Methoxy-7-methyl-1-nitro-10H-phenothiazine typically involves the functionalization of the phenothiazine core at specific positions. The preparation methods include:

Synthetic Routes: The synthesis often starts with the preparation of methoxy-substituted diaryl sulfides, followed by the conversion of methoxy groups to triflates.

Industrial Production Methods: Industrial production methods may involve similar synthetic routes but are optimized for large-scale production.

Chemical Reactions Analysis

3-Methoxy-7-methyl-1-nitro-10H-phenothiazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Electrophilic substitution reactions can occur at the nitrogen and sulfur atoms, as well as at the aromatic ring positions.

Common Reagents and Conditions: Common reagents include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and electrophiles like halogens.

Major Products: Major products formed from these reactions include sulfoxides, sulfones, amines, and halogenated derivatives.

Scientific Research Applications

3-Methoxy-7-methyl-1-nitro-10H-phenothiazine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a catalyst in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Phenothiazine derivatives are known for their use in the treatment of psychiatric disorders, and this compound is being explored for similar applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Methoxy-7-methyl-1-nitro-10H-phenothiazine involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, and other proteins, affecting their function.

Pathways Involved: It can modulate oxidative stress pathways, influence neurotransmitter systems, and affect cell signaling pathways.

Comparison with Similar Compounds

3-Methoxy-7-methyl-1-nitro-10H-phenothiazine can be compared with other phenothiazine derivatives:

Similar Compounds: Similar compounds include 10H-Phenothiazine, 10-methyl-10H-phenothiazine, and 3-methoxy-10-methyl-7-nitro-10H-phenothiazine.

Uniqueness: The presence of the methoxy, methyl, and nitro groups at specific positions gives this compound unique chemical and physical properties, making it distinct from other phenothiazine derivatives.